N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-isopropylphenyl)oxalamide

• IUPAC Name: N-[(5-benzoylthiophen-2-yl)methyl]-N'-(4-propan-2-ylphenyl)oxamide
• InChI: InChI=1S/C23H22N2O3S/c1-15(2)16-8-10-18(11-9-16)25-23(28)22(27)24-14-19-12-13-20(29-19)21(26)17-6-4-3-5-7-17/h3-13,15H,14H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: PWQLRCWHMSVJMN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)C(=O)NCC2=CC=C(S2)C(=O)C3=CC=CC=C3
• Molecular Formula: C23H22N2O3S
• Molecular Weight: 406.5 g/mol

Description

N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-isopropylphenyl)oxalamide, also known as BITMIO, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BITMIO is a synthetic compound that belongs to the class of oxalamide derivatives. It has been found to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects.

Scientific Research Applications

Pharmacological and Toxicological Research Applications

Pharmacokinetics and Dynamics : Research often explores the pharmacokinetics (absorption, distribution, metabolism, and excretion) and pharmacodynamics (effects and mechanisms of action) of new psychoactive substances. Compounds like "N1-((5-benzoylthiophen-2-yl)methyl)-N2-(4-isopropylphenyl)oxalamide" could be investigated for their psychoactive potential, safety profile, and therapeutic index in various models (Nugteren-van Lonkhuyzen et al., 2015).

Toxicology : Studies on the toxicological impact of compounds, including potential carcinogenic, neurotoxic, or cardiotoxic effects, form an essential part of chemical research. For novel compounds, evaluating their safety through in vitro and in vivo assays helps in understanding their risk profile (Ashby et al., 1978).

Chemical Research Applications

Synthetic Chemistry : The synthesis and structural modification of chemical compounds allow for the exploration of their biological activity. Studies focusing on the synthetic aspects of benzodiazepines provide valuable insights into methodologies that could be applied to other heterocyclic compounds, potentially including "this compound" (Teli et al., 2023).

Environmental Impact : The release and environmental persistence of chemical compounds necessitate research into their effects on ecosystems. Studies on the occurrences, toxicities, and ecological risks of common components in consumer products, like BP-3 in sunscreens, could serve as a model for assessing the environmental impact of other chemicals (Kim & Choi, 2014).